Cas no 3102-08-7 (Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)-)

3102-08-7 structure
Product name:Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)-
Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)- Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)-
- (S)-2-Acetamido-3-(p-hydroxyphenyl)-N-(p-nitrophenyl)propionamide; Nalpha-acetyl-N-(4-nitrophenyl)tyrosinamide
- N-acetyl-N-(4-nitrophenyl)tyrosinamide
- 2-Acetamido-3-(p-hydroxyphenyl)-N-(p-nitrophenyl)propionamide
- AKOS040824602
- (S)-2-Acetamido-3-(p-hydroxyphenyl)-N-(p-nitrophenyl)propionamide
- N-[3-(4-Hydroxyphenyl)-1-(4-nitroanilino)-1-oxopropan-2-yl]ethanimidic acid
- NS00092887
- 94200-71-2
- EINECS 303-550-2
- DTXSID70916169
- EINECS 221-455-3
- 3102-08-7
- 2-acetamido-3-(4-hydroxyphenyl)-N-(4-nitrophenyl)propanamide
- 7231-21-2
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- Inchi: InChI=1S/C17H17N3O5/c1-11(21)18-16(10-12-2-8-15(22)9-3-12)17(23)19-13-4-6-14(7-5-13)20(24)25/h2-9,16,22H,10H2,1H3,(H,18,21)(H,19,23)
- InChI Key: QATYPERFLZVAKG-UHFFFAOYSA-N
- SMILES: CC(NC(C(NC1=CC=C([N+]([O-])=O)C=C1)=O)CC1=CC=C(O)C=C1)=O
Computed Properties
- Exact Mass: 343.11691
- Monoisotopic Mass: 343.116821
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124
- XLogP3: 1.1
Experimental Properties
- Density: 1.377
- Boiling Point: 724.8°Cat760mmHg
- Flash Point: 392.2°C
- Refractive Index: 1.649
- PSA: 121.57
Benzenepropanamide, a-(acetylamino)-4-hydroxy-N-(4-nitrophenyl)-,(aS)- Related Literature
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1. Carbohydrate based hyper-crosslinked organic polymers with –OH functional groups for CO2 separation†Bo Meng,Shannon M. Mahurin,Song-Hai Chai,Kimberly M. Nelson,David C. Baker,Honglai Liu J. Mater. Chem. A, 2015,3, 20913-20918
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Michael G. Edwards,Rodolphe F. R. Jazzar,Belinda M. Paine,Duncan J. Shermer,Michael K. Whittlesey,Jonathan M. J. Williams,Dean D. Edney Chem. Commun., 2004, 90-91
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Malinda Salim,Brian O'Sullivan,Sally L. McArthur,Phillip C. Wright Lab Chip, 2007,7, 64-70
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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